Cas no 1805523-27-6 (4-Chloro-2-fluoro-3-(fluoromethyl)toluene)
1805523-27-6 structure
Product Name:4-Chloro-2-fluoro-3-(fluoromethyl)toluene
CAS No:1805523-27-6
MF:C8H7ClF2
MW:176.590988397598
CID:5000563
PubChem ID:131050736
Update Time:2024-03-01
4-Chloro-2-fluoro-3-(fluoromethyl)toluene Chemical and Physical Properties
Names and Identifiers
-
- 4-Chloro-2-fluoro-3-(fluoromethyl)toluene
-
- Inchi: 1S/C8H7ClF2/c1-5-2-3-7(9)6(4-10)8(5)11/h2-3H,4H2,1H3
- InChI Key: CPUKAZRDNOBGIY-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(C)C(=C1CF)F
Computed Properties
- Exact Mass: 176.0204342g/mol
- Monoisotopic Mass: 176.0204342g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 129
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 0
4-Chloro-2-fluoro-3-(fluoromethyl)toluene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010015623-250mg |
4-Chloro-2-fluoro-3-(fluoromethyl)toluene |
1805523-27-6 | 97% | 250mg |
475.20 USD | 2021-07-05 | |
| Alichem | A010015623-500mg |
4-Chloro-2-fluoro-3-(fluoromethyl)toluene |
1805523-27-6 | 97% | 500mg |
855.75 USD | 2021-07-05 | |
| Alichem | A010015623-1g |
4-Chloro-2-fluoro-3-(fluoromethyl)toluene |
1805523-27-6 | 97% | 1g |
1,490.00 USD | 2021-07-05 |
4-Chloro-2-fluoro-3-(fluoromethyl)toluene Related Literature
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
1805523-27-6 (4-Chloro-2-fluoro-3-(fluoromethyl)toluene) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk